Cas no 88882-09-1 (1H-Pyrrole-2,5-dione, 1-acetyl-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-acetyl-
• CAS No: 88882-09-1
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 620241
• PubChem ID: 14041118
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-acetyl-
• 1-acetylpyrrole-2,5-dione
• SCHEMBL720720
• 88882-09-1
• NAWOONDJYHBYTM-UHFFFAOYSA-N
• AMY422
• DTXSID00554831
• N-acetylmaleimide
• 1-acetyl-2,5-dihydro-1H-pyrrole-2,5-dione
• N-acetyl-maleimide
• 1-acetyl-1h-pyrrole-2,5-dione

• Inchi： 1S/C6H5NO3/c1-4(8)7-5(9)2-3-6(7)10/h2-3H,1H3
• InChI Key： NAWOONDJYHBYTM-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C(C)=O)=O

Computed Properties

• Exact Mass: 139.026943022g/mol
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.4Ų